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Compound of Interest
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Cat. No.: B1194897

Application Note

This document provides detailed protocols for the extraction of essential oils from various
species of the Tanacetum genus, including T. vulgare (tansy) and T. parthenium (feverfew). The
protocols are intended for researchers, scientists, and professionals in the fields of natural
product chemistry, pharmacology, and drug development. Three primary extraction
methodologies are covered: hydrodistillation, steam distillation, and supercritical fluid extraction
(SFE) with CO2. Each method is presented with a step-by-step protocol, a summary of
expected yields, and the chemical profile of the resulting essential oils.

The essential oils of Tanacetum species are of significant interest due to their rich composition
of bioactive compounds, such as camphor, B-thujone, chrysanthenyl acetate, and the
sesquiterpene lactone parthenolide.[1] These compounds have demonstrated various
biological activities, including antimicrobial, anti-inflammatory, and insecticidal properties. The
choice of extraction method can significantly impact both the yield and the chemical
composition of the extracted essential oil. Therefore, the selection of the appropriate protocol
should be guided by the specific research goals, such as maximizing the yield of a particular
compound or obtaining an essential oil profile that is representative of the plant's natural state.

Quantitative Data Summary
Table 1: Essential Oil Yield from Tanacetum Species
using Various Extraction Methods

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1194897?utm_src=pdf-interest
https://www.researchgate.net/publication/257326374_Comparison_Of_Supercritical_Fluid_And_Solvent_Extraction_Of_Feverfew_Tanacetum_Parthenium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Tanacetum Extraction .
] Plant Part Yield Reference
Species Method
Tanacetum o
Inflorescences Hydrodistillation 1.05 mL/kg [2]
vulgare
Tanacetum ] o
) Aerial Parts Hydrodistillation 0.05% (w/w) [3]
parthenium
Tanacetum _ o
) Aerial Parts Steam Distillation  0.12% (w/w) [3]
parthenium
Tanacetum R
) Roots Hydrodistillation 0.6% (w/w)
parthenium
Tanacetum ] o
Aerial Parts Hydrodistillation 0.1% (w/w)

cinerariifolium

Tanacetum
) Flower Heads
parthenium

Supercritical
Fluid Extraction
(SFE)

0.604% (w/w)
(parthenolide)

[4]

Table 2: Major Chemical Constituents of Essential Oils
from Selected Tanacetum Species
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Major Compounds

Tanacetum Species Plant Part . Reference
(% Composition)
Camphor (up to
31.21%), trans-
chrysanthenyl acetate
Tanacetum vulgare Inflorescences [2]
(up to 76.09%), trans-
thujone (average
2.67%)
Camphor (25.24%),
trans-chrysanthenyl
Tanacetum vulgare ) )
) Aerial Parts acetate (18.35%), cis-  [5]
(Bulgarian)
verbenol (10.58%),
thujone (6.06%)
Camphor (36.2%),
Tanacetum isoborneol (20.3%),
parthenium (Iranian, Aerial Parts bornyl acetate [3]
Hydrodistillation) (14.3%), camphene
(8.1%)
Camphor (20.9%),
Tanacetum
) ) ) bornyl acetate
parthenium (Iranian, Aerial Parts [3]

Steam Distillation)

(14.24%), isobornyl

isovalerate (7.1%)

Camphor (up to

Tanacetum 50.90%), camphene

parthenium Flowering Aerial Parts  (up to 16.12%), trans-

(Bulgarian) chrysanthenyl acetate
(up to 13.87%)
Camphor (11.0%),

Tanacetum ) chrysanthenone

) L Aerial Parts )

cinerariifolium (7.6%), a-cadinol

(4.8%)
Experimental Protocols
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Protocol for Hydrodistillation

This protocol is suitable for the extraction of essential oils from both fresh and dried plant
material of Tanacetum species using a Clevenger-type apparatus.

Materials and Equipment:

Dried or fresh aerial parts (leaves, flowers, stems) of the Tanacetum species

e Grinder or blender

 Clevenger-type apparatus

e Round-bottom flask (2 L)

e Heating mantle

o Condenser with cooling water supply

o Collection vessel (graduated cylinder or vial)

e Anhydrous sodium sulfate

¢ Distilled water

Procedure:

e Plant Material Preparation:

o Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, for 7-10
days, or until brittle.

o Grind the dried plant material into a coarse powder using a grinder. For fresh material,
chop it into small pieces.

e Apparatus Setup:

o Place a known quantity (e.g., 100 g) of the prepared plant material into the 2 L round-
bottom flask.
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o Add distilled water to the flask, ensuring the plant material is fully submerged. A common
ratio is 1:10 (w/v) of plant material to water.

o Connect the flask to the Clevenger apparatus and the condenser.

o Ensure all glass joints are properly sealed.

e Distillation:
o Turn on the cooling water flow to the condenser.
o Begin heating the flask using the heating mantle. Bring the water to a boil.

o Continue the distillation for 3-4 hours, starting from the time the first drop of distillate is
collected.

o Collection and Separation:

o The essential oil and water vapor will co-distill, condense, and collect in the graduated
tube of the Clevenger apparatus.

o As the essential oil is generally less dense than water, it will form a layer on top of the
hydrosol (distilled water).

o After the distillation is complete, turn off the heating mantle and allow the apparatus to cool
to room temperature.

o Carefully drain the hydrosol from the bottom of the collection tube, leaving the essential oil
behind.

o Collect the essential oil in a clean vial.
e Drying and Storage:

o Add a small amount of anhydrous sodium sulfate to the collected essential oil to remove
any residual water.

o Store the dried essential oil in a sealed, amber glass vial at 4°C.
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Preparation Extraction Post-Extraction

Drying & Grinding g Phase Separation }—» Collect Essential Ol }—» Drying (Na2S04) }—»

Condensation g g Storage (4°C)

Add to Flask with Water Hydrodistillation (3-4h)

Plant Material (Tanacetum sp.)

Click to download full resolution via product page

Workflow for the hydrodistillation of Tanacetum essential olls.

Protocol for Steam Distillation

This method is particularly suitable for heat-sensitive compounds as the plant material is not in

direct contact with boiling water.
Materials and Equipment:

o Same as for hydrodistillation, with the addition of a steam generator and a distillation still that

allows for the passage of steam through the plant material.
Procedure:
» Plant Material Preparation:

o Prepare the plant material as described in the hydrodistillation protocol.
e Apparatus Setup:

o Place the prepared plant material into the distillation still on a perforated grid, ensuring it is
packed uniformly to avoid the formation of steam channels.

o Connect the steam generator to the inlet at the bottom of the still.
o Connect the vapor outlet at the top of the still to the condenser.
« Distillation:

o Turn on the cooling water to the condenser.
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o Begin introducing steam from the generator into the still. The steam will pass through the
plant material, causing the essential oils to vaporize.

o Continue the process for 2-3 hours.

o Collection, Separation, Drying, and Storage:

o Follow steps 4 and 5 from the hydrodistillation protocol.

Preparation Extraction Post-Extraction

Drying & Grinding g Load into Still Introduce Steam (2-3h) INEISTRIM-—-| Phase Separation H Collect Essential Oil }—» Drying (Na2S04) H Storage (4°C)

Plant Material (Tanacetum sp.)
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Workflow for the steam distillation of Tanacetum essential oils.

Protocol for Supercritical Fluid Extraction (SFE)

This protocol uses supercritical COz as a solvent and is effective for extracting thermally labile
compounds like parthenolide from Tanacetum parthenium.

Materials and Equipment:

e Supercritical fluid extraction system

e High-pressure CO:z source

e Co-solvent pump and reservoir (e.g., for ethanol)
» Extraction vessel

e Separator vessels

e Dried and ground Tanacetum plant material

Procedure:
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» Plant Material Preparation:

o Dry and grind the plant material to a fine powder (e.g., < 0.5 mm particle size) to maximize
surface area for extraction.

e System Setup and Extraction:
o Load a known quantity of the powdered plant material into the extraction vessel.

o Set the extraction parameters. Based on studies on Tanacetum parthenium, the following
ranges are recommended:[1][4][6]

» Pressure: 10-30 MPa (a pressure of 22 MPa is suggested for optimal parthenolide
extraction).[4]

» Temperature: 40-80°C (a temperature of 64°C is suggested for optimal parthenolide
extraction).[4]

» Co-solvent: 0-10% ethanol (7% ethanol is recommended for parthenolide).[4]

[e]

Pressurize the system with CO: to the desired setpoint.

(¢]

If using a co-solvent, introduce it at the specified percentage.

[¢]

Allow for a static extraction period (e.g., 30 minutes) where the supercritical CO2z saturates
the plant material.

[¢]

Follow with a dynamic extraction period (e.g., 60-120 minutes) where fresh supercritical
CO: continuously flows through the vessel, carrying the extracted compounds to the
separators.

e Collection:

o The extract is precipitated in the separator vessels by reducing the pressure and/or
temperature, causing the CO: to return to its gaseous state.

o Collect the extract from the separators.
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o Storage:

o Store the extract in a sealed, light-protected container at low temperature.

Preparation Extraction Post-Extraction

. . A Supercritical CO2 Extraction -
Plant Material (Tanacetum sp.) Drying & Grinding e g Load into Extraction Vessel (P: 10-30 MPa, T: 40-80°C) Separation (De-pressurization) H—| Collect Extract |—>| Storage

Click to download full resolution via product page

Workflow for the supercritical fluid extraction of Tanacetum oils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

